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Compound of Interest

Compound Name: 1,2-Ditetradecylbenzene

Cat. No.: B15433484

Disclaimer: Information specifically for 1,2-Ditetradecylbenzene is not readily available in
public literature and safety data sheets. The following information is primarily based on the
closely related compound, n-Tetradecylbenzene, and general principles for handling high-
molecular-weight aromatic hydrocarbons. Researchers should handle 1,2-
Ditetradecylbenzene with caution and perform a thorough risk assessment before use.

Product Information

Chemical Name: 1,2-Ditetradecylbenzene
Synonyms: Not readily available
CAS Number: Not readily available

Due to the lack of specific data for 1,2-Ditetradecylbenzene, the following sections will refer to
data for n-Tetradecylbenzene (CAS: 1459-10-5) as a representative long-chain alkylbenzene.

[1]

Physicochemical Properties of n-Tetradecylbenzene

The following table summarizes the key physicochemical properties of n-Tetradecylbenzene.
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Property Value Reference
Molecular Formula C20H34 [1]
Molecular Weight 274.48 g/mol [1]
Appearance Colorless liquid [1]

Melting Point 15-16 °C [1]

Boiling Point 359 °C [1]

Flash Point 112 °C (233.6 °F) [1]

Density 0.854 g/mL at 20 °C [1]

Water Solubility Insoluble

Handling and Storage Procedures

Proper handling and storage are crucial to ensure the safety of laboratory personnel and
maintain the integrity of the compound.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling. The following
PPE is recommended:

PPE Specification

Eye Protection Safety glasses with side-shields or goggles.

) Protective gloves (e.g., nitrile rubber). Inspect
Hand Protection
gloves before use.

Skin and Body Protection Lab coat, long-sleeved clothing.

) ] Use in a well-ventilated area. If vapors or mists
Respiratory Protection ] ]
are generated, a respirator may be required.

Safe Handling Protocol
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e Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.
» Avoid Contact: Avoid contact with skin, eyes, and clothing.
e Avoid Inhalation: Do not breathe mist, vapors, or spray.

e Hygienic Practices: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
work area.

o Spill Management: In case of a spill, absorb with an inert material (e.g., sand, silica gel) and
place in a suitable container for disposal.

Storage Conditions

Condition Recommendation
Temperature Store in a cool, dry place.
Container Keep container tightly closed.
Ventilation Store in a well-ventilated area.
Incompatible Materials Strong oxidizing agents.

Experimental Protocols

As no specific experimental protocols for 1,2-Ditetradecylbenzene were found, a general
protocol for preparing a stock solution of a high-molecular-weight, water-insoluble compound
like n-Tetradecylbenzene is provided below.

Preparation of a Stock Solution in an Organic Solvent

o Objective: To prepare a stock solution of n-Tetradecylbenzene at a specified concentration.
o Materials:
o n-Tetradecylbenzene

o An appropriate organic solvent (e.g., ethanol, dimethyl sulfoxide (DMSO), or
dimethylformamide (DMF))
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o Volumetric flask
o Analytical balance

o Pipettes

e Procedure:

1. Calculate the required mass of n-Tetradecylbenzene to achieve the desired concentration
and volume.

2. Weigh the calculated amount of n-Tetradecylbenzene using an analytical balance.
3. Transfer the weighed compound to the volumetric flask.

4. Add a portion of the chosen solvent to the flask and swirl gently to dissolve the compound.
A vortex mixer can be used to aid dissolution.

5. Once dissolved, add the solvent to the final volume mark on the volumetric flask.
6. Cap the flask and invert several times to ensure a homogenous solution.

7. Store the stock solution in a tightly sealed container at the recommended storage
temperature, protected from light.

Visualization of Workflows

The following diagrams illustrate general workflows relevant to handling and using compounds
like 1,2-Ditetradecylbenzene in a research setting.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b15433484?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15433484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation Phase
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Caption: Safe Handling Workflow for High-Molecular-Weight Aromatic Hydrocarbons.

Signaling Pathways and Biological Applications
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There is no information available in the public domain that links 1,2-Ditetradecylbenzene or
closely related long-chain dialkylbenzenes to specific biological signaling pathways or
established applications in drug development. The primary applications of such molecules are
often as lubricants, surfactants, or in other industrial chemical processes. Their high lipophilicity
suggests they would interact with cell membranes, but specific molecular targets or pathways
have not been identified in the available literature.

The following diagram represents a hypothetical workflow for screening a novel compound like
1,2-Ditetradecylbenzene for biological activity, which is a standard procedure in drug

1,2-Ditetradecylbenzene

discovery.

Click to download full resolution via product page

Caption: General Workflow for Biological Screening of a Novel Compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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